Cas no 2172504-60-6 (benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo3.3.1nonane-3-carboxylate)

• Product Name: benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo3.3.1nonane-3-carboxylate
• CAS No: 2172504-60-6
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 6471149
• PubChem ID: 165607966
• Update Time: 2025-05-24

benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo3.3.1nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo3.3.1nonane-3-carboxylate
• EN300-1275019
• 2172504-60-6
• benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate

• Inchi： 1S/C19H26N2O4/c1-24-18(22)8-7-17-15-9-20-10-16(17)12-21(11-15)19(23)25-13-14-5-3-2-4-6-14/h2-6,15-17,20H,7-13H2,1H3
• InChI Key： AIIFRSLCDFAKPE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2CNCC(C1)C2CCC(=O)OC)=O

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9Ų

Additional information on benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo3.3.1nonane-3-carboxylate

Benzyl 9-(3-Methoxy-3-Oxopropyl)-3,7-Diazabicyclo[3.3.1]Nonane-3-Carboxylate: A Comprehensive Overview

The compound benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate (CAS No: 2172504-60-6) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a diazabicyclo framework with a benzyl group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. Researchers have demonstrated that the compound's bicyclic structure enhances its solubility and bioavailability, making it an ideal candidate for developing targeted drug delivery platforms.

The synthesis of benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate involves a multi-step process that includes nucleophilic substitution and cyclocondensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the compound, enabling its large-scale production for industrial applications.

In terms of structural analysis, the compound exhibits a rigid bicyclic framework that provides excellent stability under various chemical conditions. This property has been exploited in the development of novel materials for optoelectronic devices, where the compound's ability to modulate light emission properties is highly valued.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate. Quantum mechanical simulations have revealed that the compound's conjugated system facilitates efficient electron transport, making it a promising candidate for organic photovoltaic applications.

The integration of benzyl 9-(3-methoxy-3-oxopropyl)-3,7-diazabicyclo[454545][454545][454545] into polymer matrices has shown remarkable improvements in mechanical strength and thermal stability. These findings have opened new avenues for its use in high-performance composites and advanced materials.

In conclusion, benzyl 9-(